Cas no 60719-18-8 (1,8-Azulenedione, octahydro-)

1,8-Azulenedione, octahydro- structure
1,8-Azulenedione, octahydro- structure
Product Name:1,8-Azulenedione, octahydro-
CAS No:60719-18-8
MF:C10H14O2
MW:166.216963291168
CID:495979
PubChem ID:11446538
Update Time:2025-04-19

1,8-Azulenedione, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Azulenedione, octahydro-
    • 2,3,3a,4,5,6,7,8a-octahydroazulene-1,8-dione
    • Inchi: 1S/C10H14O2/c11-8-4-2-1-3-7-5-6-9(12)10(7)8/h7,10H,1-6H2
    • InChI Key: IMIOGAXNSIMJRI-UHFFFAOYSA-N
    • SMILES: O=C1CCC2CCCCC(C21)=O

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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